Cas no 876728-35-7 (6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline)

• Product Name: 6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline
• CAS No: 876728-35-7
• MF: C₁₀H₁₃BrN₂
• MW: 241.127621412277
• MDL: MFCD08271891
• CID: 719642
• PubChem ID: 18525730
• Update Time: 2025-04-19

6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline Chemical and Physical Properties

Names and Identifiers

• Quinoxaline,6-bromo-1,2,3,4-tetrahydro-1,4-dimethyl-
• 6-bromo-1,4-dimethyl-2,3-dihydroquinoxaline
• 6-Bromo-1,4-dimethyl-1,2,3,4-tetrahydroquinoxaline
• 6-bromanyl-1,4-dimethyl-2,3-dihydroquinoxaline
• A842330
• DTXSID20594491
• MFCD08271891
• MS-22301
• FT-0763413
• 876728-35-7
• J-518291
• DB-010399

• MDL： MFCD08271891
• Inchi： 1S/C10H13BrN2/c1-12-5-6-13(2)10-7-8(11)3-4-9(10)12/h3-4,7H,5-6H2,1-2H3
• InChI Key： BVWZHBZUOICVIU-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)N(C)CCN2C

Computed Properties

• Exact Mass: 240.02600
• Monoisotopic Mass: 240.02621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Melting Point: 55 °C
• PSA: 6.48000
• LogP: 2.46510

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines